Cas no 67376-85-6 (2-[3-amino-4-(1H-pyrrol-1-yl)phenyl]propanoic acid)

• Product Name: 2-[3-amino-4-(1H-pyrrol-1-yl)phenyl]propanoic acid
• CAS No: 67376-85-6
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• CID: 1715915
• PubChem ID: 3051309
• Update Time: 2025-04-21

2-[3-amino-4-(1H-pyrrol-1-yl)phenyl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[3-amino-4-(1H-pyrrol-1-yl)phenyl]propanoic acid
• 2-(3-amino-4-pyrrol-1-ylphenyl)propanoic acid
• DTXSID00986653
• Benzeneacetic acid, 3-amino-alpha-methyl-4-(1H-pyrrol-1-yl)-
• 67376-85-6
• SCHEMBL11465664
• 2-(3'-Amino-4-(1''-pyrrolyl)phenyl)propionic acid
• 3-Amino-alpha-methyl-4-(1H-pyrrol-1-yl)benzeneacetic acid

• Inchi： 1S/C13H14N2O2/c1-9(13(16)17)10-4-5-12(11(14)8-10)15-6-2-3-7-15/h2-9H,14H2,1H3,(H,16,17)
• InChI Key： CKZNCYOQOQIJML-UHFFFAOYSA-N
• SMILES： OC(C(C)C1C=CC(=C(C=1)N)N1C=CC=C1)=O

Computed Properties

• Exact Mass: 230.105527694g/mol
• Monoisotopic Mass: 230.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 68.2Ų